Cas no 51028-92-3 ([1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-)

[1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl- structure
51028-92-3 structure
Product Name:[1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-
CAS No:51028-92-3
MF:C16H16O3
MW:256.296444892883
CID:377779
PubChem ID:39878
Update Time:2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-aceticacid, 5-methoxy-4'-methyl-
    • 2-[3-methoxy-5-(4-methylphenyl)phenyl]acetic acid
    • 5-Methoxy-4'-methyl-3-biphenylacetic acid
    • 3-BIPHENYLACETIC ACID, 5-METHOXY-4'-METHYL-
    • DTXSID70199036
    • BRN 2123117
    • CHEMBL138495
    • 51028-92-3
    • Inchi: 1S/C16H16O3/c1-11-3-5-13(6-4-11)14-7-12(9-16(17)18)8-15(10-14)19-2/h3-8,10H,9H2,1-2H3,(H,17,18)
    • InChI Key: XFYRRXPNORLDHG-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(CC(=O)O)=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 256.10998
  • Monoisotopic Mass: 256.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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